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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of the near-
infrared (NIR) fluorescent dye, IR-797 chloride. This document is intended to be a valuable
resource for researchers, scientists, and professionals in drug development who utilize this dye
in their work. The guide includes a summary of solubility data in various solvents, a detailed
experimental protocol for solubility determination, and visualizations of relevant biological and
experimental workflows.

Core Properties of IR-797 Chloride

IR-797 chloride is a heptamethine cyanine dye known for its strong absorption and
fluorescence in the near-infrared spectrum, typically with an absorption maximum around 797
nm in methanol.[1][2] Its chemical formula is C31H34CI2N2, and it has a molecular weight of
505.52 g/mol .[1][2][3] This dye is frequently used in various biomedical applications, including
as a labeling agent for in vivo imaging and as a component in the formulation of nanoparticles
for photodynamic therapy and drug delivery.

Solubility of IR-797 Chloride
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The solubility of IR-797 chloride is a critical parameter for its effective use in experimental and
developmental settings. The dye is generally described as being "solvent soluble.” The
following table summarizes the available quantitative and qualitative solubility data for IR-797
chloride in different solvents.
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Solvent

Formula

Type

Solubility

Notes

Dimethyl
Sulfoxide
(DMSO)

(CH3)2S0O

Polar Aprotic

10 mg/mL (19.78
mM)

The use of
sonication may
be required to
achieve this
concentration. It
is also
recommended to
use freshly
opened,
anhydrous
DMSO as the
solvent is

hygroscopic.

Methanol

CHsOH

Polar Protic

Soluble

IR-797 chloride
is readily soluble

in methanol.

N,N-
Dimethylformami
de (DMF)

(CHs3)2NC(O)H

Polar Aprotic

Data not

available

Based on its
polar aprotic
nature, some
level of solubility

is expected.

Ethanol

C2Hs0H

Polar Protic

Data not

available

As a polar protic
solvent similar to
methanol, some
solubility is

anticipated.

Water

H20

Polar Protic

Sparingly
Soluble

The hydrophobic
nature of the
core IR-797
molecule
suggests limited
solubility in
aqueous

solutions without
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solubilizing

agents.

Experimental Protocol: Determination of Solubility

While specific experimental data for the solubility of IR-797 chloride in a wide range of
solvents is not readily available in the public domain, a general protocol for its determination
can be established based on standard laboratory practices for solid compounds.

Objective: To determine the solubility of IR-797 chloride in a given solvent at a specific
temperature.

Materials:

e IR-797 chloride (solid)

e Solvent of interest (e.g., DMSO, Methanol, Water)
o Vortex mixer

e Thermostatic shaker or water bath
e Analytical balance

e Microcentrifuge

e Spectrophotometer

o Calibrated pipettes

o Glass vials with screw caps
Methodology:

» Preparation of Saturated Solutions:

o Add an excess amount of IR-797 chloride to a series of glass vials.
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o Pipette a known volume of the desired solvent into each vial.

o Securely cap the vials to prevent solvent evaporation.

e Equilibration:

o Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g.,
25 °C).

o Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is
reached. The solution should appear saturated with undissolved solid material at the
bottom.

e Separation of Undissolved Solid:

o After equilibration, centrifuge the vials at a high speed to pellet the undissolved IR-797
chloride.

o Carefully collect a known volume of the supernatant without disturbing the pellet.

e Quantification:

[¢]

Prepare a series of standard solutions of IR-797 chloride of known concentrations in the
same solvent.

o Measure the absorbance of the standard solutions and the supernatant from the saturated
solution at the wavelength of maximum absorbance (Amax) for IR-797 chloride in that
solvent.

o Construct a calibration curve by plotting absorbance versus concentration for the standard
solutions.

o Use the calibration curve to determine the concentration of IR-797 chloride in the
supernatant. This concentration represents the solubility of the compound in that solvent at
the specified temperature.

o Data Reporting:
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o Express the solubility in appropriate units, such as mg/mL or molarity (mol/L).

Visualization of Relevant Pathways and Workflows

The following diagrams, created using the DOT language, illustrate a key signaling pathway

involving IR-797 and a typical experimental workflow for the preparation of IR-797-loaded
nanoparticles.

Apoptotic Signaling Pathway of PEG-IR-797 Nanoparticles

PEG-IR-797 Nanoparticles

Cellular Uptake

'

p53 Activation

Caspase-3 Activation

Apoptosis

Click to download full resolution via product page

Caption: Apoptotic signaling pathway induced by PEG-IR-797 nanopatrticles.
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Experimental Workflow for PEG-IR-797 Nanoparticle Preparation

Organic Phase Aqueous Phase

Dissolve IR-797 in Organic Solvent : . . Prepare Aqueous Solution
(e.g.. Acetonitrile) Dissolve PEG-PLGA in Organic Solvent (e.g., Water or Buffer)

> Mix Organic and Aqueous Phases ¢
(e.g., Dropwise addition with stirring)

.

Solvent Evaporation
(e.g., under reduced pressure)

:

Self-Assembly into
PEG-IR-797 Nanoparticles

Purification
(e.g., Dialysis or Centrifugation)

Click to download full resolution via product page

Caption: A generalized workflow for the preparation of PEG-IR-797 nanopatrticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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